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Compound of Interest

Compound Name: 2-Bromo-1-octene

CAS No.: 13249-60-0

Cat. No.: B081390 Get Quote

Immediate Action Assessment
Before initiating disposal, verify the chemical state. 2-Bromo-1-octene (CAS: 13249-60-0) is a

vinyl bromide derivative.[1][2] Unlike standard organic solvents, its halogenated nature dictates

a specific waste stream to prevent infrastructure damage and regulatory violation.

Critical Property Value/Description Operational Implication

Flash Point ~48.5°C (119°F)
Ignitable (D001). Store away

from heat/sparks.[1][3]

Density 1.139 g/mL
Heavier than water. Sinks in

aqueous spills; do not flush.[1]

Reactivity Vinyl Halide

Stable under normal conditions

but releases HBr upon

combustion.[1]

Waste Class Halogenated Organic

DO NOT MIX with general

organic solvents

(Acetone/Ethanol).[1]
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As scientists, we follow protocols not just for compliance, but for causality. The disposal of 2-
Bromo-1-octene is governed by two critical factors:

Combustion Chemistry: When 2-Bromo-1-octene is incinerated, the bromine atom does not

simply oxidize; it forms Hydrogen Bromide (HBr), a corrosive acid gas.[1]

Consequence: Standard incinerators used for "fuel blending" (burning non-halogenated

solvents for energy) cannot handle acid gases. They lack the necessary scrubbers.

Result: If you hide this in a non-halogenated waste stream, you risk corroding the facility's

heat exchangers and violating their air emissions permit.

Economic Impact: Halogenated waste disposal is significantly more expensive (often 3-5x

cost) because it requires specialized high-temperature incineration with flue gas scrubbing.

Segregation is a fiscal responsibility.

Decision Matrix: Waste Stream Selection
Use this logic flow to determine the correct containerization path.
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Waste Generation:
2-Bromo-1-octene

Is the waste pure
(>95%)?
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other solvents?
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Yes
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Is it an Aqueous
Mixture?

Aqueous Mix

Yes (DCM, Chloroform) No (Acetone, Hexane)
*Contaminates entire stream*

STREAM B:
Aqueous Waste

(Toxic/Halogenated)

Emulsion/Layer

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Bromo-1-octene.[1] Note that adding even a small

amount of this chemical to a non-halogenated stream reclassifies the entire container as

Halogenated.[1]

Step-by-Step Disposal Protocol
Step 1: Container Selection

Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Avoid: Aluminum or metal cans. While vinyl halides are relatively stable, long-term storage

of halogenated compounds in metal can lead to acid formation and corrosion.
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Closure: Screw cap with a Teflon (PTFE) liner to prevent solvent swelling and leakage.

Step 2: Segregation & Pouring
Fume Hood Only: Perform all waste transfers inside a functioning fume hood.

No Oxidizers: Ensure the waste container does not contain strong oxidizers (e.g., Nitric Acid,

Peroxides). 2-Bromo-1-octene is combustible; mixing with oxidizers creates an explosion

hazard.[1]

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Step 3: Labeling (The "Self-Validating" Step)
A proper label communicates hazard instantly. Do not use vague terms like "Waste Solvents."

Required Text:

Step 4: Storage Prior to Pickup
Secondary Containment: Place the waste bottle in a polyethylene tray capable of holding

110% of the volume.

Location: Flammable storage cabinet.

Time Limit: Adhere to your facility's "Satellite Accumulation Area" rules (typically <3 days

once full, or <90 days total).

Accident Mitigation: Spills & Exposure
Because disposal often involves transfer, spills are the highest risk point.
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Scenario Immediate Action Prohibited Action

Small Spill (<500 mL)

1. Evacuate immediate area.2.

Don PPE (Nitrile gloves,

goggles).3. Cover with

Activated Carbon or

Vermiculite absorbent pads.

DO NOT use water. The

chemical is denser than water;

water will spread the spill

rather than dilute it.

Skin Contact
Wash with soap and water for

15 minutes.[1][4]

Do not use organic solvents

(ethanol) to wipe skin; this

increases absorption.

Fire
Use Dry Chemical, CO2, or

Foam.[1][4][5]

Do not use a solid water

stream (scatters the fuel).

Regulatory Reference Table
Agency Code/Regulation Context

US EPA D001

Characterized as Ignitable

Waste (Flash point <60°C).[1]

[6]

US EPA 40 CFR 268

Land Disposal Restrictions

(LDR).[1] Must be treated

(incinerated) before land

disposal.

DOT UN 1993

Flammable Liquid, n.o.s.[1]

(contains 2-Bromo-1-octene).

[1][2][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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